
Stearic Acid-d2: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Stearic acid-d2

CAS No.: 19905-58-9

Cat. No.: B028290

Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Stearic Acid-d2 (Octadecanoic-

2,2-d2 acid), a deuterated analog of stearic acid. This document details its fundamental

properties, applications as an internal standard in quantitative analysis, and its role in

significant biological signaling pathways.

Core Data Presentation
For ease of reference, the key quantitative data for Stearic Acid-d2 is summarized in the table

below.
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Property Value Source(s)

CAS Number 19905-58-9 [1][2][3]

Molecular Formula C₁₈H₃₄D₂O₂ [1][2][3]

Molecular Weight 286.49 g/mol [2][3]

Synonyms
Octadecanoic-2,2-d2 acid,

C18:0-d2, FA 18:0-d2
[1]

Purity ≥99% deuterated forms (d₁-d₂) [1][2]

Appearance Crystalline solid [2]

Experimental Protocols: Quantification of Stearic
Acid using Stearic Acid-d2 as an Internal Standard
Stearic acid-d2 is widely utilized as an internal standard for the accurate quantification of

stearic acid in biological samples by gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS). The following is a representative

experimental protocol for the analysis of total fatty acids in a biological matrix.

Sample Preparation and Lipid Extraction
To a known quantity of the biological sample (e.g., plasma, tissue homogenate, or cell pellet)

in a glass tube, add a precise amount of stearic acid-d2 solution to serve as the internal

standard.

Perform lipid extraction using a suitable solvent system, such as a chloroform:methanol

mixture (2:1, v/v).

Vortex the mixture vigorously to ensure thorough mixing and subsequent phase separation.

Centrifuge the sample to pellet any solid debris and to achieve clear separation of the

aqueous and organic layers.

Carefully collect the lower organic layer, which contains the lipids, and transfer it to a clean

glass tube.
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Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Derivatization to Fatty Acid Methyl Esters (FAMEs)
To increase volatility for GC-MS analysis, the extracted fatty acids are converted to their

corresponding methyl esters.

To the dried lipid extract, add a solution of boron trifluoride in methanol (12-14% BF₃-

Methanol).

Seal the tube and heat at 60-100°C for a duration of 10-60 minutes to facilitate the

methylation reaction.

Cool the reaction mixture to room temperature.

Add hexane and water to the tube, vortex thoroughly, and centrifuge to separate the phases.

The upper hexane layer, containing the FAMEs, is carefully collected for GC-MS analysis.

GC-MS Analysis
Inject an aliquot of the FAMEs extract into the GC-MS system.

The separation of FAMEs is typically achieved on a suitable capillary column (e.g., HP-5MS).

The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect and

quantify the specific ions corresponding to stearic acid methyl ester and stearic acid-d2
methyl ester.

The ratio of the peak area of the analyte to the internal standard is used to calculate the

concentration of stearic acid in the original sample.

Sample Preparation Derivatization Analysis

Biological Sample Add Stearic Acid-d2
(Internal Standard)

Lipid Extraction
(Chloroform:Methanol) Dry Lipid Extract Add BF3-Methanol Heat (60-100°C) Extract FAMEs

(Hexane) Dry FAME Extract GC-MS Analysis Data Processing
(Peak Area Ratio)

Quantification of
Stearic Acid
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Click to download full resolution via product page

Caption: Experimental workflow for the quantification of stearic acid.

Signaling Pathways Involving Stearic Acid
Recent research has illuminated the role of stearic acid as a signaling molecule in critical

cellular processes. Stearic acid-d2 can be a valuable tool to trace the metabolic fate and

signaling functions of stearic acid in these pathways.

Stearic Acid and Mitochondrial Fusion
Stearic acid has been identified as a key regulator of mitochondrial dynamics, promoting

mitochondrial fusion. This process is crucial for maintaining mitochondrial health and function.

The signaling cascade is initiated by the stearoylation of the transferrin receptor 1 (TfR1). This

post-translational modification inhibits the activation of JNK (c-Jun N-terminal kinase) signaling.

The reduced JNK activity leads to decreased ubiquitination of mitofusin (MFN), a key protein in

mitochondrial outer membrane fusion, by the E3 ubiquitin ligase HUWE1. The stabilization of

MFN promotes mitochondrial fusion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b028290/docs?utm_src=pdf-body-img#stearic-acid-d2-a-technical-guide-for-researchers
https://www.benchchem.com/product/b028290/docs?utm_src=pdf-body#stearic-acid-d2-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stearic Acid

Transferrin Receptor 1
(TfR1)

 Stearoylation

JNK Signaling

 Inhibition

HUWE1

Mitofusin (MFN)

 Ubiquitination &
 Degradation

Mitochondrial Fusion

 Promotion

Click to download full resolution via product page

Caption: Stearic acid-induced mitochondrial fusion pathway.
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Stearic Acid and Insulin Signaling
Stearic acid has been shown to act as a potent inhibitor of Protein Tyrosine Phosphatase 1B

(PTP1B).[4] PTP1B is a negative regulator of the insulin signaling pathway, and its inhibition by

stearic acid can enhance insulin sensitivity.

The insulin receptor (IR) is a receptor tyrosine kinase. Upon insulin binding, the IR

autophosphorylates, initiating a signaling cascade. PTP1B dephosphorylates and inactivates

the insulin receptor, thus dampening the insulin signal. By inhibiting PTP1B, stearic acid helps

to maintain the phosphorylated, active state of the insulin receptor, leading to enhanced

downstream signaling and increased glucose uptake.
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Caption: Inhibition of PTP1B by stearic acid in the insulin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. lipidmaps.org [lipidmaps.org]

4. Stearic acid serves as a potent inhibitor of protein tyrosine phosphatase 1B - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Stearic Acid-d2: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028290/docs#stearic-acid-d2-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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